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Compound of Interest

Compound Name: Xamoterol hemifumarate

Cat. No.: B12832005 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Xamoterol hemifumarate, a selective β1-adrenergic receptor partial agonist, intended for

researchers, scientists, and drug development professionals. Adherence to these procedures is

critical for ensuring personnel safety and regulatory compliance.

Pre-Disposal Safety and Hazard Assessment
Before handling Xamoterol hemifumarate for disposal, it is crucial to understand its properties

and associated hazards. This substance should be handled with the care required for

physiologically active and hazardous materials.
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Property Value Source

Chemical Name

N-[2-[[2-hydroxy-3-(4-

hydroxyphenoxy)propyl]amino]

ethyl]-4-

morpholinecarboxamide, (E)-2-

butenedioate (2:1)

[1]

CAS Number 81801-12-9 [2]

Molecular Formula C₁₆H₂₅N₃O₅ • ½C₄H₄O₄ [1]

Handling Precautions

Handle in a well-ventilated

place. Wear suitable protective

clothing, gloves, and eye/face

protection. Avoid contact with

skin and eyes. Avoid formation

of dust and aerosols.

[2][3]

Environmental Precautions

Discharge into the

environment must be avoided.

Do not let the chemical enter

drains.[2] Harmful to aquatic

life with long-lasting effects.[3]

[2][3]

Disposal Directive

Dispose of contents/container

to an approved waste disposal

plant.[3]

[3]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for disposing of pure Xamoterol hemifumarate (bulk) and

items contaminated with the compound (trace waste). All pharmaceutical waste disposal must

comply with applicable federal, state, and local regulations (e.g., EPA, RCRA).[4][5]

Methodology for Waste Segregation and Disposal:

Waste Classification:
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Bulk Xamoterol Hemifumarate: This includes expired, unused, or off-specification

chemical. Due to its physiological activity, it must be treated as hazardous chemical waste.

Trace Contaminated Waste: This includes items with minimal residual amounts of the

compound, such as empty vials, personal protective equipment (PPE) like gloves and

gowns, bench paper, and lab consumables (e.g., pipette tips, weigh boats).

Required Personal Protective Equipment (PPE):

Wear standard laboratory PPE at all times: safety glasses, a lab coat, and nitrile gloves.

When handling bulk quantities or creating dust, use additional respiratory protection (e.g.,

N95 respirator or work in a chemical fume hood).

Segregation and Containerization:

Bulk Waste:

Collect pure Xamoterol hemifumarate waste in a dedicated, sealable, and clearly

labeled hazardous waste container.[2]

The container should be made of a material compatible with the chemical.

This waste stream is typically placed in a black container designated for hazardous

pharmaceutical waste.[6][7]

Trace (Non-RCRA Empty) Waste:

Items that are "RCRA empty" (containing less than 3% of the original weight) but are still

contaminated, such as used vials and contaminated PPE, should be segregated.[8][9]

Place these items in a designated yellow container for trace

chemotherapy/pharmaceutical waste, which is destined for incineration.[6][10][11]

Sharps Waste:

Needles, syringes, or other sharps contaminated with Xamoterol hemifumarate must

be disposed of in a designated, puncture-proof red sharps container.[6]
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Labeling:

All waste containers must be clearly labeled.

For the hazardous waste (black) container, the label must include:

The words "Hazardous Waste"

The full chemical name: "Xamoterol hemifumarate"

The specific hazard characteristics (e.g., "Toxic")

Accumulation start date.

Storage:

Store waste containers in a secure, designated satellite accumulation area within the

laboratory.

Keep containers tightly closed except when adding waste.[2]

Store away from incompatible materials.[2]

Final Disposal:

Never dispose of Xamoterol hemifumarate down the drain or in the regular trash.[2][12]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste management company.[13][14]

The preferred method for final disposal of pharmaceutical waste is high-temperature

incineration at a licensed facility.[6][15]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Xamoterol hemifumarate and associated materials in a laboratory setting.
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1. Classify Waste Type

2. Select Correct Container

3. Final Disposal Path

Identify Xamoterol Waste

Is the waste...
- Unused/Expired Bulk Powder?
- Grossly Contaminated Items?
- Trace Contaminated Items?

- Contaminated Sharps?

Black Hazardous
Waste Container

  Bulk / Grossly Contaminated

Yellow Trace Pharmaceutical
Waste Container

Trace Contaminated
(PPE, empty vials, etc.)

Red Sharps
Container

Contaminated Sharps

Label container with
'Hazardous Waste' & contents

Store in secure Satellite
Accumulation Area

Arrange pickup via EHS /
Licensed Waste Vendor for Incineration

Click to download full resolution via product page

Caption: Decision workflow for segregating and disposing of Xamoterol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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